Cas no 2084092-82-8 (4-2-(7,8-Dihydro-7-oxo-5(6H)-pteridinyl)propyl-2,6-piperazinedione)

• Product Name: 4-2-(7,8-Dihydro-7-oxo-5(6H)-pteridinyl)propyl-2,6-piperazinedione
• CAS No: 2084092-82-8
• MF: C₁₃H₁₆N₆O₃
• MW: 304.30454158783
• CID: 5222475
• Update Time: 2025-10-29

4-2-(7,8-Dihydro-7-oxo-5(6H)-pteridinyl)propyl-2,6-piperazinedione Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinedione, 4-[2-(7,8-dihydro-7-oxo-5(6H)-pteridinyl)propyl]-
• 4-2-(7,8-Dihydro-7-oxo-5(6H)-pteridinyl)propyl-2,6-piperazinedione

• Inchi： 1S/C13H16N6O3/c1-8(3-18-4-10(20)16-11(21)5-18)19-6-12(22)17-13-9(19)2-14-7-15-13/h2,7-8H,3-6H2,1H3,(H,16,20,21)(H,14,15,17,22)
• InChI Key： TVVVGUSAROAHAF-UHFFFAOYSA-N
• SMILES： N1C(=O)CN(CC(N2CC(=O)NC3C2=CN=CN=3)C)CC1=O

Additional information on 4-2-(7,8-Dihydro-7-oxo-5(6H)-pteridinyl)propyl-2,6-piperazinedione

Recent Advances in the Study of 4-2-(7,8-Dihydro-7-oxo-5(6H)-pteridinyl)propyl-2,6-piperazinedione (CAS: 2084092-82-8)

The compound 4-2-(7,8-Dihydro-7-oxo-5(6H)-pteridinyl)propyl-2,6-piperazinedione (CAS: 2084092-82-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and neoplastic diseases. The pteridinyl and piperazinedione moieties in its structure are believed to contribute to its high affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms, providing valuable insights for structure-activity relationship (SAR) optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. Notably, its ability to selectively target diseased cells while sparing healthy tissues has been a focal point of recent investigations, suggesting a favorable safety profile for potential therapeutic use.

Further pharmacological evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have revealed moderate oral bioavailability and a predictable metabolic pathway, which are encouraging for its development as an oral therapeutic agent. However, challenges related to solubility and formulation stability remain areas of active research.

Ongoing clinical trials are investigating the compound's potential in treating autoimmune disorders and certain types of cancer. Preliminary results from phase I trials indicate acceptable tolerability and dose-dependent biological activity, paving the way for further clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside.

In conclusion, 4-2-(7,8-Dihydro-7-oxo-5(6H)-pteridinyl)propyl-2,6-piperazinedione represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and demonstrated biological activity underscore its potential to address unmet medical needs. Future research should focus on optimizing its pharmacological profile and expanding its therapeutic indications.